![molecular formula C13H8Cl2O2 B1414994 2',5'-Dichloro-[1,1'-biphenyl]-3-carboxylic acid CAS No. 1049036-18-1](/img/structure/B1414994.png)
2',5'-Dichloro-[1,1'-biphenyl]-3-carboxylic acid
Overview
Description
2’,5’-Dichloro-[1,1’-biphenyl]-3-carboxylic acid, also known as 2-BIPHENYL-3’,5’-DICHLORO-ACETIC ACID, is a chemical compound with the CAS Number: 669713-79-5 . It has a molecular weight of 281.14 . The compound is typically stored at room temperature and appears as a white to yellow solid .
Molecular Structure Analysis
The molecular structure of 2’,5’-Dichloro-[1,1’-biphenyl]-3-carboxylic acid can be represented by the formula C14H10Cl2O2 . The InChI code for this compound is 1S/C14H10Cl2O2/c15-11-5-10 (6-12 (16)8-11)13-4-2-1-3-9 (13)7-14 (17)18/h1-6,8H,7H2, (H,17,18) .Scientific Research Applications
Synthesis of Medicinally Active Compounds
Biphenyl derivatives like 2’,5’-Dichloro-[1,1’-biphenyl]-3-carboxylic acid are fundamental backbones in synthetic organic chemistry due to their presence in medicinally active compounds. They are used to produce a wide range of drugs, including those with antiandrogenic, immunosuppressant, antifungal, antibacterial, antimicrobial, anti-inflammatory, and antitumor properties .
Development of Organic Light-Emitting Diodes (OLEDs)
These compounds serve as significant intermediates in the creation of fluorescent layers for OLEDs. Their structural properties make them suitable for use in the electronic layers that emit light in response to an electric current .
Liquid Crystal Building Blocks
The biphenyl structure is a key component in the development of basic liquid crystals. These materials are essential for displays in various electronic devices due to their ability to modulate light .
Agricultural Products
Biphenyl derivatives are utilized in the production of agricultural products. They may be involved in the synthesis of pesticides or herbicides, contributing to the protection of crops from pests and diseases .
Anti-Inflammatory and Analgesic Drugs
Compounds containing the biphenyl nucleus, such as fenbufen and flurbiprofen, exhibit noteworthy biological activities. They are recognized for their antipyretic properties and are used as non-steroidal anti-inflammatory drugs (NSAIDs) .
Synthesis of Environmental Pollutants Metabolites
Research into the environmental impact of pollutants like polychlorinated biphenyls (PCBs) includes synthesizing metabolites for toxicological studies. 2’,5’-Dichloro-[1,1’-biphenyl]-3-carboxylic acid can be used to create mono- and dimethoxylated PCB derivatives, which are important for understanding the environmental and health effects of PCBs .
properties
IUPAC Name |
3-(2,5-dichlorophenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl2O2/c14-10-4-5-12(15)11(7-10)8-2-1-3-9(6-8)13(16)17/h1-7H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSHFQBLSASSQRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C2=C(C=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30651802 |
Source
|
| Record name | 2',5'-Dichloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2',5'-Dichloro-[1,1'-biphenyl]-3-carboxylic acid | |
CAS RN |
1049036-18-1 |
Source
|
| Record name | 2',5'-Dichloro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30651802 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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